Cas no 2248381-78-2 (4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid
• CAS No: 2248381-78-2
• MF: C₁₁H₁₃N₅O₄
• MW: 279.252021551132
• CID: 6441263
• PubChem ID: 137940599
• Update Time: 2025-05-20

4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509719
• 4-{[(tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid
• 4-[(2-Methylpropan-2-yl)oxycarbonylamino]imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid
• 2248381-78-2
• 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid

• Inchi： 1S/C11H13N5O4/c1-11(2,3)20-10(19)13-7-6(8(17)18)14-15-9-12-4-5-16(7)9/h4-5H,1-3H3,(H,13,19)(H,17,18)
• InChI Key： FJIYLEYKGIICKI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=NC2=NC=CN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.09675391g/mol
• Monoisotopic Mass: 279.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid

Comprehensive Overview of 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid (CAS No. 2248381-78-2)

The compound 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid (CAS No. 2248381-78-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique imidazo[2,1-c][1,2,4]triazine core, coupled with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its potential in targeted therapies, particularly in oncology and immunology, where small-molecule inhibitors are in high demand.

One of the key features of this compound is its Boc-protected amino group, which provides stability during synthetic transformations while allowing for selective deprotection under mild acidic conditions. This property is critical for peptide coupling reactions and the construction of complex molecular architectures. The presence of the carboxylic acid moiety further enhances its utility, enabling conjugation with amines or alcohols to form amides or esters, respectively. Such flexibility aligns with the growing trend toward fragment-based drug design, where modular building blocks are essential for optimizing pharmacokinetic properties.

In recent years, the demand for imidazo[2,1-c][1,2,4]triazine derivatives has surged due to their promising biological activities. For instance, analogs of this scaffold have shown inhibitory effects against kinases and other enzymes involved in cell signaling pathways. This has led to a spike in searches for "imidazo-triazine synthesis" and "Boc-protected heterocycles" across scientific databases and AI-driven platforms. The compound’s CAS No. 2248381-78-2 is frequently queried by chemists seeking reliable suppliers or spectral data, underscoring its industrial relevance.

From a synthetic chemistry perspective, the preparation of 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid often involves multi-step sequences starting from readily available precursors. Key steps may include cyclization reactions, Boc protection, and oxidation to introduce the carboxylic acid group. Optimizing these processes is a hot topic in organic chemistry forums, with many researchers sharing protocols for improving yield and purity. The compound’s solubility in polar aprotic solvents like DMF or DMSO also makes it amenable to high-throughput screening, a priority in modern drug discovery campaigns.

Beyond pharmaceuticals, this compound’s structural motifs are being investigated for applications in material science, particularly in the design of organic semiconductors and ligands for catalysis. Its conjugated system and ability to coordinate with metals open doors for innovations in renewable energy technologies, such as photovoltaic cells. This interdisciplinary potential has fueled discussions in both academic and industrial circles, with search queries like "imidazo-triazine electronic properties" gaining traction.

In summary, 4-{[(Tert-butoxy)carbonyl]amino}imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid (CAS No. 2248381-78-2) represents a compelling case study in the convergence of synthetic chemistry and applied sciences. Its dual role as a pharmaceutical intermediate and a material precursor positions it at the forefront of innovation, addressing pressing challenges in healthcare and sustainability. As research continues to unravel its full potential, this compound is poised to remain a focal point in scientific literature and patent filings for years to come.